Cas no 20841-53-6 (benzo[b]naphtho[1,2-d]thiophene 7,7-dioxide)

benzo[b]naphtho[1,2-d]thiophene 7,7-dioxide structure
20841-53-6 structure
Product Name:benzo[b]naphtho[1,2-d]thiophene 7,7-dioxide
CAS No:20841-53-6
MF:C16H10O2S
MW:266.314403057098
CID:1396397
PubChem ID:182619
Update Time:2025-04-20

benzo[b]naphtho[1,2-d]thiophene 7,7-dioxide Chemical and Physical Properties

Names and Identifiers

    • benzo[b]naphtho[1,2-d]thiophene 7,7-dioxide
    • naphtho[2,1-b][1]benzothiole 7,7-dioxide
    • DTXSID20174959
    • AKOS000279543
    • 20841-53-6
    • Benzo(b)naphtho(1,2-d)thiophene, 7,7-dioxide
    • Inchi: 1S/C16H10O2S/c17-19(18)14-8-4-3-7-13(14)16-12-6-2-1-5-11(12)9-10-15(16)19/h1-10H
    • InChI Key: HQUIJXPHSVOYNQ-UHFFFAOYSA-N
    • SMILES: O=S1(C2C=CC3C(C=2C2C1=CC=CC=2)=CC=CC=3)=O

Computed Properties

  • Exact Mass: 266.0402
  • Monoisotopic Mass: 266.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14
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